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Compound of Interest

Compound Name: 4-Fluorobenzofuran

Cat. No.: B1370814

An in-depth exploration of the synthesis, properties, and applications of 4-Fluorobenzofuran, a
key building block in medicinal chemistry and materials science.

This guide provides a detailed overview of 4-Fluorobenzofuran, a fluorinated heterocyclic
compound of significant interest to researchers and professionals in drug discovery and
materials science. This document will cover its fundamental chemical and physical properties,
delve into established synthetic methodologies, and explore its diverse applications, supported
by peer-reviewed literature and established protocols.

Core Compound Identifiers

For clarity and unambiguous identification, the key identifiers for 4-Fluorobenzofuran are
summarized below.

Identifier Value Source

CAS Number 24410-58-0 ChemicalBook][1]
Molecular Formula C8H5FO ChemicalBook][1]
Molecular Weight 136.12 g/mol ChemicalBook[1]
MDL Number MFCD10699416 ChemicalBook][1]

Physicochemical Properties
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Understanding the physicochemical properties of 4-Fluorobenzofuran is crucial for its
handling, application, and the design of subsequent chemical transformations.

Property Value Notes

Boiling Point 171.7+13.0 °C Predicted

Density 1.231+0.06 g/cm3 Predicted

Storage Temperature 9.8°C Recommended for maintaining

stability

Synthesis and Methodologies

The synthesis of 4-Fluorobenzofuran can be approached through several established routes.
The choice of a particular synthetic pathway often depends on the availability of starting
materials, desired scale, and laboratory capabilities. A common conceptual workflow for the
synthesis of substituted benzofurans is outlined below.
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Caption: Generalized synthetic workflow for benzofuran derivatives.

A more specific, though illustrative, multi-step synthesis protocol for a fluorinated benzofuran

derivative might involve the following steps. This is a representative protocol and may require

optimization for 4-Fluorobenzofuran specificall

Representative Experimental Protocol:

V.

o Step 1: O-Allylation of a Fluorophenol. To a solution of the appropriate fluorophenol in a

suitable solvent (e.g., acetone, DMF), add a base (e.g., K2CO3, NaH) and an allyl halide
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(e.g., allyl bromide). The reaction is typically stirred at room temperature or with gentle
heating until completion, monitored by TLC.

o Step 2: Claisen Rearrangement. The resulting allyl ether is heated in a high-boiling solvent
(e.g., N,N-diethylaniline) to induce a Claisen rearrangement, forming an ortho-allyl
fluorophenol.

e Step 3: Oxidative Cyclization. The ortho-allyl fluorophenol is then subjected to oxidative
cyclization. This can be achieved using various reagents, such as a palladium catalyst in the
presence of an oxidant or other methods like treatment with ozone followed by a reductive
workup.

o Step 4: Purification. The crude 4-Fluorobenzofuran is purified using standard laboratory
techniques, such as column chromatography on silica gel, to yield the final product.

Applications in Research and Development

The benzofuran scaffold is a privileged structure in medicinal chemistry, appearing in numerous
biologically active compounds. The introduction of a fluorine atom, as in 4-Fluorobenzofuran,
can significantly modulate the pharmacokinetic and pharmacodynamic properties of a
molecule.

Key Application Areas:

» Medicinal Chemistry: As a synthetic intermediate for the development of novel therapeutic
agents. The fluorine atom can enhance metabolic stability, improve binding affinity, and alter
the acidity of nearby functional groups.

» Materials Science: As a building block for the synthesis of organic electronic materials, such
as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The electronic
properties of the benzofuran ring system can be fine-tuned by the introduction of fluorine.

o Agrochemicals: In the development of new pesticides and herbicides, where the benzofuran
core can impart desired biological activity.

The logical progression from a core chemical structure to its potential applications is visualized
below.
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Caption: From core structure to diverse applications.

Safety and Handling

As with any chemical reagent, proper safety precautions should be observed when handling 4-
Fluorobenzofuran.

Hazard Statements:

e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Precautionary Statements:

e P264: Wash hands and skin thoroughly after handling.

o P280: Wear protective gloves, protective clothing, eye protection, and face protection.

e P302+P352: IF ON SKIN: Wash with plenty of soap and water.
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o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

e P332+P313: If skin irritation occurs: Get medical advice/attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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